Cas no 76939-81-6 (Naphthalene, 2-bromo-1-(phenylmethoxy)-)

• Product Name: Naphthalene, 2-bromo-1-(phenylmethoxy)-
• CAS No: 76939-81-6
• MF: C₁₇H₁₃BrO
• MW: 313.188524007797
• CID: 537002
• PubChem ID: 10852638
• Update Time: 2025-05-26

Naphthalene, 2-bromo-1-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-bromo-1-(phenylmethoxy)-
• 2-bromo-1-phenylmethoxynaphthalene
• DTXSID20445873
• 76939-81-6

• Inchi： 1S/C17H13BrO/c18-16-11-10-14-8-4-5-9-15(14)17(16)19-12-13-6-2-1-3-7-13/h1-11H,12H2
• InChI Key： VSCZTDDALHDKCE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC=CC=C2C=1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 312.01499
• Monoisotopic Mass: 312.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Additional information on Naphthalene, 2-bromo-1-(phenylmethoxy)-

Naphthalene, 2-bromo-1-(phenylmethoxy)

Naphthalene, 2-bromo-1-(phenylmethoxy), also known by its CAS number 76939-81-6, is a compound of significant interest in the field of organic chemistry and materials science. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon with two fused benzene rings. The presence of a bromine atom at the 2-position and a phenylmethoxy group at the 1-position introduces unique electronic and structural properties to the molecule. These features make it a valuable compound for various applications in drug discovery, material synthesis, and advanced chemical research.

The synthesis of Naphthalene, 2-bromo-1-(phenylmethoxy) typically involves multi-step organic reactions. One common approach is the bromination of naphthalene derivatives followed by nucleophilic substitution or coupling reactions to introduce the phenylmethoxy group. Recent advancements in catalytic methods and transition metal-mediated reactions have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium catalysts in Suzuki-Miyaura coupling reactions has been reported to facilitate the formation of the phenylmethoxy substituent with high yield and purity.

Naphthalene, 2-bromo-1-(phenylmethoxy) exhibits interesting photophysical properties due to its extended conjugated system. Studies have shown that the compound absorbs light in the UV-vis range, making it a potential candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The phenylmethoxy group acts as an electron-donating moiety, which can modulate the electronic properties of the naphthalene core, enhancing its performance in these devices.

Recent research has also explored the biological activity of Naphthalene, 2-bromo-1-(phenylmethoxy). In vitro studies have demonstrated that this compound exhibits moderate anti-inflammatory and antioxidant properties. These findings suggest its potential as a lead compound for drug development targeting inflammatory diseases and oxidative stress-related conditions. However, further studies are required to evaluate its pharmacokinetics, toxicity, and efficacy in vivo.

In terms of material science applications, Naphthalene, 2-bromo-1-(phenylmethoxy) has been investigated as a building block for constructing two-dimensional (2D) covalent organic frameworks (COFs). The bromine atom serves as a reactive site for cross-coupling reactions, enabling the formation of robust and ordered COF structures. These materials exhibit high surface area and porosity, making them promising candidates for gas storage, catalysis, and sensing applications.

The structural versatility of Naphthalene, 2-bromo-1-(phenylmethoxy) also makes it an attractive substrate for click chemistry reactions. For example, copper-catalyzed azide-alkyne cycloaddition (CuAAC) has been employed to introduce functional groups onto the naphthalene framework. This approach opens up new avenues for designing complex molecules with tailored functionalities for diverse applications.

From an environmental perspective, understanding the degradation pathways of Naphthalene, 2-bromo-1-(phenylmethoxy) is crucial for assessing its ecological impact. Recent studies have shown that under UV irradiation or microbial action, this compound undergoes oxidative cleavage and ring-opening reactions. These processes result in the formation of less complex aromatic compounds and eventually lead to mineralization under prolonged exposure conditions.

In summary, Naphthalene, 2-bromo-1-(phenylmethoxy) is a multifaceted compound with diverse applications across various fields. Its unique chemical structure enables it to serve as a versatile building block for advanced materials and innovative drug candidates. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in modern chemical science.